Cas no 2639378-77-9 (rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate)

• Product Name: rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate
• CAS No: 2639378-77-9
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5663373
• PubChem ID: 165900530
• Update Time: 2025-10-29

rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27728624
• 2639378-77-9
• rac-methyl (2R)-2-(3-bromophenyl)-2-[(2S)-5,5-dimethylpyrrolidin-2-yl]acetate
• rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate

• Inchi： 1S/C15H20BrNO2/c1-15(2)8-7-12(17-15)13(14(18)19-3)10-5-4-6-11(16)9-10/h4-6,9,12-13,17H,7-8H2,1-3H3/t12-,13+/m0/s1
• InChI Key： GLNSJUGEGVEMEG-QWHCGFSZSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](C(=O)OC)[C@@H]1CCC(C)(C)N1

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate

Chemical Profile of Rac-Methyl (2R)-2-(3-Bromophenyl)-2-(2S)-5,5-Dimethylpyrrolidin-2-ylacetate (CAS No. 2639378-77-9)

Rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate, identified by its CAS number 2639378-77-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in drug discovery and development.

The molecular structure of rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate features a chiral center at the 2-position of the pyrrolidine ring, which contributes to its stereochemical diversity. The presence of both a bromine substituent on the phenyl ring and an acetic acid derivative at the other end of the molecule creates a unique chemical profile that may influence its interactions with biological targets. This structural arrangement has implications for both its synthetic pathways and its pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The pyrrolidine scaffold, in particular, has been extensively studied due to its prevalence in biologically active molecules. Rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate represents an advanced derivative of this scaffold, with modifications that may enhance its binding affinity and selectivity for specific biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The chiral nature of rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate allows for further derivatization through asymmetric synthesis or resolution techniques, enabling researchers to explore a wide range of analogs with tailored pharmacological profiles. This flexibility is particularly valuable in the context of modern drug discovery, where high-throughput screening and structure-based design are increasingly employed to identify lead compounds.

The bromine substituent on the phenyl ring is another key feature that makes this compound attractive for medicinal chemistry applications. Bromine atoms are known to enhance binding interactions due to their ability to form strong halogen bonds with various biological targets. Additionally, brominated compounds often exhibit improved metabolic stability and bioavailability, which are critical factors in the development of successful drugs. The combination of these properties makes rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate a promising candidate for further investigation.

Recent studies have begun to explore the biological activity of rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate and its derivatives. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The pyrrolidine moiety is known to interact with a variety of targets, including GABA receptors and monoamine oxidase enzymes, which are implicated in conditions such as epilepsy and depression. The unique structural features of rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate may confer selectivity for these targets while minimizing off-target effects.

The acetic acid derivative at the other end of the molecule provides an additional site for functionalization, allowing researchers to modify solubility, permeability, and other physicochemical properties. This aspect is particularly important in drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. By fine-tuning the structure of rac-methyl (2R)-2-(3-bromophenyl)-2-(2S)-5,5-dimethylpyrrolidin-2-ylacetate through strategic modifications, scientists can develop more effective drug candidates with improved pharmacological properties.

The synthesis of rac-methyl (2R)-dimethylpyrrolidin-dimethylationbromophenylethylester presents both challenges and opportunities for synthetic chemists. The need to maintain chirality at multiple centers while introducing functional groups requires careful planning and execution. However， advances in asymmetric synthesis techniques have made it increasingly feasible to construct complex chiral molecules like this one with high enantiomeric purity. These advancements have opened up new avenues for exploring the pharmacological potential of such compounds.

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